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Compound of Interest

Compound Name: Auxinole

Cat. No.: B1665333

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to preparing, storing, and utilizing
stock solutions of Auxinole, a potent antagonist of the TIR1/AFB auxin receptors, in dimethyl
sulfoxide (DMSOQO). Adherence to these protocols is crucial for ensuring the accuracy and
reproducibility of experimental results.

Overview of Auxinole

Auxinole is a small molecule inhibitor that acts as a potent antagonist of the TRANSPORT
INHIBITOR RESISTANT 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of auxin receptors.[1]
[2] By binding to TIR1, Auxinole effectively blocks the formation of the TIR1-IAA-Aux/IAA
complex, thereby stabilizing the Aux/IAA transcriptional repressors and inhibiting the auxin
signaling pathway.[1][2][3] Its ability to reversibly block auxin action makes it a valuable tool for
the chemical biological analysis of auxin-regulated processes in a wide range of plant species.

Physicochemical and Solubility Data

Proper preparation of an Auxinole stock solution begins with an understanding of its key
physicochemical properties and solubility. This data is essential for accurate concentration
calculations and for ensuring the compound remains in solution.
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Property Value Reference
Molecular Formula C20H19NOs

Molecular Weight 321.37 g/mol

Appearance Solid

Solubility in DMSO 64 mg/mL (199.14 mM)

Soluble in polar organic
solvents such as Methanol
(MeOH), Ethanol (EtOH),
Dimethylformamide (DMF),

and Acetone. Insoluble in

Other Solvents

water.

Storage and Stability

The stability of Auxinole in both its solid form and in a DMSO stock solution is critical for
maintaining its biological activity. Following the recommended storage conditions will prevent
degradation and ensure experimental consistency.
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Storage o

Form Stability Notes Reference
Temperature
<0°C Keep desiccated to

Solid (Powder) )
(Refrigerator/Freezer)

prevent hydration.

DMSO Stock Solution -20°C

The DMSO stock
solution is stable at
-15°C. To avoid
repeated freeze-thaw
cycles, it is highly
recommended to
aliquot the stock
solution into smaller,
single-use volumes.
Avoid exposure to
light.

Experimental Protocol: Preparation of a 10 mM
Auxinole Stock Solution in DMSO

This protocol details the step-by-step procedure for preparing a 10 mM stock solution of

Auxinole in DMSO.

Materials and Equipment:

e Auxinole powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes (e.g., 1.5 mL)

o Sterile, nuclease-free pipette tips

o \ortex mixer
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Calculations:

To prepare a 10 mM stock solution, the required mass of Auxinole needs to be calculated
using its molecular weight (321.37 g/mol ).

The formula for this calculation is:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /
1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) =10 mM x 1 mL x 321.37 g/mol / 1000 = 3.2137 mg

Procedure:

o Preparation: Don a lab coat, gloves, and safety glasses. Ensure the workspace is clean and
free of contaminants.

e Weighing Auxinole:
o Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh the calculated mass of Auxinole powder (e.g., 3.21 mg for 1 mL of a 10
mM solution) directly into the tared tube.

 Dissolving in DMSO:

o Using a micropipette with a sterile tip, add the calculated volume of high-purity DMSO to
the microcentrifuge tube containing the Auxinole powder. For a 10 mM solution, this
would be 1 mL.

o Close the tube tightly and vortex the solution until the Auxinole is completely dissolved.
Visually inspect the solution to ensure there are no visible particles. Gentle warming (e.g.,
in a 37°C water bath) can be used to aid dissolution if necessary, but avoid excessive
heat.
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 Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, it is crucial to aliquot the stock
solution.

o Dispense the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile,
clearly labeled microcentrifuge tubes.

o Label each aliquot with the compound name (Auxinole), concentration (10 mM), solvent
(DMSO), and the date of preparation.

o Store the aliquots at -20°C, protected from light.

Dilution to Working Concentration:

When preparing a working solution for cell-based assays or other aqueous experimental
systems, it is important to minimize the final concentration of DMSO, as it can be toxic to cells
at higher concentrations.

e The final DMSO concentration in the assay should generally be kept below 0.5%, with <0.1%
being ideal for many cell lines.

e To avoid precipitation of Auxinole upon dilution into an aqueous buffer, it is recommended to
perform serial dilutions in DMSO first before the final dilution into the aqueous medium.

» Always include a vehicle control in your experiments, which contains the same final
concentration of DMSO as the experimental samples.

Visualizations
Experimental Workflow

The following diagram illustrates the key steps in the preparation of an Auxinole stock solution.
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Preparation of Auxinole Stock Solution
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Caption: Workflow for preparing an Auxinole stock solution in DMSO.

Mechanism of Action: Auxin Signhaling Pathway

This diagram depicts the core components of the nuclear auxin signaling pathway and the

inhibitory action of Auxinole.

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b1665333?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665333?utm_src=pdf-body
https://www.benchchem.com/product/b1665333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Nuclear Auxin Signaling Pathway

Auxin (1AA)

/
/

/
binds to ,/ competitively binds to
/

TIR1/AFB

promotes binding to

ubiquitination

/
/

/
[ represses
I

ubiquitination

ARF Transcription Factor

Ubiquitin

activates degradation

Auxin-Responsive Gene Expressio& 26S Proteasome

Click to download full resolution via product page

Caption: Inhibition of the auxin signaling pathway by Auxinole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665333#preparing-a-stock-solution-of-auxinole-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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